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Compound of Interest

Compound Name:
Phenyl(2,4,5-

trimethylphenyl)methanone

Cat. No.: B1590786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of Phenyl(2,4,5-trimethylphenyl)methanone,

a substituted aromatic ketone of significant interest in various chemical and industrial

applications. This document delves into its fundamental chemical properties, synthesis via

Friedel-Crafts acylation, and its established and potential applications, particularly in the realm

of polymer chemistry and organic synthesis.

Core Molecular Attributes
Phenyl(2,4,5-trimethylphenyl)methanone, also known as 2,4,5-Trimethylbenzophenone, is

an organic compound characterized by a benzoyl group attached to a 2,4,5-trimethylphenyl

moiety. Its chemical structure and properties are foundational to its reactivity and utility.
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Property Value Source(s)

Molecular Formula C₁₆H₁₆O [1][2]

Molecular Weight 224.30 g/mol [1][2]

CAS Number 52890-52-5 [1][2]

Appearance
Colorless to Light orange to

Yellow clear liquid

Purity (Typical) >95.0% (GC)

Synthesis via Friedel-Crafts Acylation: A
Mechanistic Perspective
The primary and most efficient method for synthesizing Phenyl(2,4,5-
trimethylphenyl)methanone is through the Friedel-Crafts acylation of 1,2,4-trimethylbenzene

with benzoyl chloride.[1] This electrophilic aromatic substitution reaction is a cornerstone of

organic synthesis for creating aryl ketones.

Causality of Experimental Choices:

The selection of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), is critical. The

catalyst's role is to generate a highly electrophilic acylium ion from the benzoyl chloride, which

is necessary to overcome the aromatic stability of the 1,2,4-trimethylbenzene ring.[3][4] The

reaction is typically conducted in an inert solvent to prevent side reactions with the highly

reactive acylium ion and the catalyst. The subsequent workup with dilute acid is essential to

decompose the aluminum chloride complex formed with the product ketone.

Experimental Protocol: Synthesis of Phenyl(2,4,5-
trimethylphenyl)methanone
Materials:

1,2,4-Trimethylbenzene

Benzoyl chloride
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Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM) or other suitable inert solvent

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃) solution, saturated

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask with a reflux condenser and a dropping funnel

Magnetic stirrer and heating mantle

Separatory funnel

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add anhydrous aluminum chloride and anhydrous dichloromethane. Cool

the mixture in an ice bath.

Formation of the Acylium Ion: Slowly add benzoyl chloride to the stirred suspension of

aluminum chloride. The formation of the acylium ion-Lewis acid complex will occur.

Electrophilic Attack: To the cooled mixture, add 1,2,4-trimethylbenzene dropwise from the

dropping funnel. Maintain the temperature during the addition.

Reaction Progression: After the addition is complete, allow the reaction to stir at room

temperature, followed by gentle heating under reflux to ensure the reaction goes to

completion.[5] The progress can be monitored by Thin Layer Chromatography (TLC).

Quenching: After the reaction is complete, cool the mixture in an ice bath and slowly quench

the reaction by the careful addition of crushed ice, followed by dilute hydrochloric acid. This

will hydrolyze the aluminum complex.

Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.
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Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by vacuum distillation or column

chromatography to yield pure Phenyl(2,4,5-trimethylphenyl)methanone.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of Phenyl(2,4,5-trimethylphenyl)methanone.

Applications in Research and Development
While specific drug development applications are not extensively documented in publicly

available literature, the utility of Phenyl(2,4,5-trimethylphenyl)methanone and its isomers can

be inferred from the broader applications of benzophenone derivatives.

Chemical Intermediate: Its primary role is as a versatile intermediate in organic synthesis.

The ketone functionality can be further modified, for example, through reduction to a

secondary alcohol, which opens up a wide range of subsequent chemical transformations.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1590786?utm_src=pdf-body
https://www.benchchem.com/product/b1590786?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590786?utm_src=pdf-body
https://www.benchchem.com/product/b1590786?utm_src=pdf-body
https://www.chemguide.co.uk/organicprops/acylchlorides/fc.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Photoinitiator in UV Curing: Benzophenone and its derivatives are well-known photoinitiators.

[6] Upon absorption of UV radiation, they can generate free radicals, which in turn initiate

polymerization reactions.[6] This is crucial in applications like UV-curable inks, coatings, and

adhesives.[6][7] While the 2,4,6-trimethyl isomer is more commonly cited for this purpose, it

is plausible that Phenyl(2,4,5-trimethylphenyl)methanone exhibits similar photochemical

activity and could be explored for such applications.

Biochemical Research: It is listed as a biochemical for proteomics research, suggesting

potential use as a building block or a tool compound in the synthesis of more complex

molecules for biological studies.[2]

Analytical Characterization
A comprehensive characterization of the synthesized Phenyl(2,4,5-
trimethylphenyl)methanone is essential to confirm its identity and purity. The following

techniques are standard for such analyses:

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the sample

and identify any isomers or byproducts from the synthesis.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, notably the

carbonyl (C=O) stretch of the ketone, which is typically observed in the region of 1650-1690

cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed

molecular structure by analyzing the chemical shifts and coupling patterns of the hydrogen

and carbon atoms in the molecule.

Conclusion
Phenyl(2,4,5-trimethylphenyl)methanone is a valuable chemical compound with a

straightforward and well-understood synthesis route via Friedel-Crafts acylation. Its primary

utility lies as a chemical intermediate in organic synthesis and its potential application as a

photoinitiator in polymer chemistry. For researchers and professionals in drug development and

materials science, this compound represents a versatile building block for the creation of more

complex and functional molecules. Further research into its specific applications and biological

activities is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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